Cas no 6965-75-9 (4-amino-N-(4-iodophenyl)benzene-1-sulfonamide)

• Product Name: 4-amino-N-(4-iodophenyl)benzene-1-sulfonamide
• CAS No: 6965-75-9
• MF: C₁₂H₁₁IN₂O₂S
• MW: 374.197413682938
• CID: 507096
• PubChem ID: 247908
• Update Time: 2025-05-21

4-amino-N-(4-iodophenyl)benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide,4-amino-N-(4-iodophenyl)-
• 4-amino-N-(4-iodophenyl)benzenesulfonamide
• 4-AMINO-N-(4-IODO-PHENYL)-BENZENESULFONAMIDE
• 4-amino-N-(4-iodophenyl)benzene-1-sulfonamide
• SR-01000033730
• NSC-63371
• 4-IODOSULFANILANILIDE
• N-(4-Iodophenyl) 4-aminobenzenesulfonamide
• Benzenesulfonamide, 4-amino-N-(4-iodophenyl)-
• Sulfanilanilide, 4'-iodo-
• AKOS000115972
• SR-01000033730-1
• CHEMBL227416
• Z56836849
• 6BEH48QX8J
• DTXSID00219913
• NSC 63371
• PD182054
• CS-0219024
• EN300-02869
• 4'-Iodosulfanilanilide
• 6965-75-9
• Enamine_003086
• AN-329/40868995
• NSC63371
• HMS1402M06

• MDL： MFCD00085464
• Inchi： 1S/C12H11IN2O2S/c13-9-1-5-11(6-2-9)15-18(16,17)12-7-3-10(14)4-8-12/h1-8,15H,14H2
• InChI Key： GNYYVWOTRVNKCO-UHFFFAOYSA-N
• SMILES： IC1C=CC(=CC=1)NS(C1C=CC(=CC=1)N)(=O)=O

Computed Properties

• Exact Mass: 373.95823
• Monoisotopic Mass: 373.959
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 353
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 80.6Ų

Experimental Properties

• Density: 1.844
• Boiling Point: 497.5°Cat760mmHg
• Flash Point: 254.7°C
• Refractive Index: 1.723
• PSA: 72.19

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aminobenzenesulfonamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides Aminobenzenesulfonamides

Additional information on 4-amino-N-(4-iodophenyl)benzene-1-sulfonamide

4-amino-N-(4-iodophenyl)benzene-1-sulfonamide (CAS No. 6965-75-9): A Comprehensive Overview

4-amino-N-(4-iodophenyl)benzene-1-sulfonamide is a significant compound in the field of pharmaceutical chemistry, characterized by its unique molecular structure and diverse applications. This compound, identified by the CAS number 6965-75-9, has garnered considerable attention due to its potential in drug discovery and molecular research. The presence of both amino and sulfonamide functional groups, along with an iodine substituent on the phenyl ring, makes it a versatile intermediate for synthesizing various bioactive molecules.

The molecular formula of 4-amino-N-(4-iodophenyl)benzene-1-sulfonamide is C₁₃H₁₁INO₃S, reflecting its complex composition. The compound’s structure includes a benzene ring substituted with an iodine atom at the 4-position, an amino group at the 1-position, and a sulfonamide group at the N-position. This arrangement imparts specific chemical properties that make it valuable in synthetic chemistry and medicinal applications.

In recent years, 4-amino-N-(4-iodophenyl)benzene-1-sulfonamide has been explored for its role in developing novel therapeutic agents. Its iodine moiety, in particular, is a key feature that enhances its utility in cross-coupling reactions, such as Suzuki-Miyaura and Stille couplings. These reactions are fundamental in constructing complex organic molecules, including pharmaceuticals. The sulfonamide group also contributes to the compound’s reactivity, enabling further functionalization and modification.

One of the most promising applications of 4-amino-N-(4-iodophenyl)benzene-1-sulfonamide is in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways, and their dysregulation is associated with various diseases, including cancer. By targeting these enzymes, kinase inhibitors can modulate cellular processes and potentially treat such conditions. The compound’s structural features make it an excellent scaffold for designing molecules that can selectively inhibit specific kinases.

Recent studies have highlighted the compound’s potential in developing antiviral agents. The amino and sulfonamide groups provide opportunities for hydrogen bonding interactions with viral proteins, while the iodine substituent allows for further derivatization to enhance binding affinity. This has led to investigations into its efficacy against certain viral strains, showcasing its versatility beyond traditional anticancer applications.

The synthesis of 4-amino-N-(4-iodophenyl)benzene-1-sulfonamide involves multi-step organic reactions that require precise control over reaction conditions. Common synthetic routes include the iodination of a phenyl derivative followed by sulfonation and amination. Advances in synthetic methodologies have improved the yield and purity of this compound, making it more accessible for research purposes.

In terms of pharmacological activity, preliminary studies have demonstrated that derivatives of 4-amino-N-(4-iodophenyl)benzene-1-sulfonamide exhibit inhibitory effects on certain enzymes and receptors. These findings have spurred further research into optimizing its structure to enhance potency and selectivity. The compound’s scaffold provides a basis for generating libraries of analogs that can be screened for novel bioactivities.

The role of computational chemistry in studying 4-amino-N-(4-iodophenyl)benzene-1-sulfonamide cannot be overstated. Molecular modeling techniques allow researchers to predict how this compound interacts with biological targets at the atomic level. This approach has been instrumental in designing modified versions of the molecule with improved pharmacokinetic properties and reduced side effects.

In conclusion, 4-amino-N-(4-iodophenyl)benzene-1-sulfonamide (CAS No. 6965-75-9) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features enable diverse applications in drug development, from kinase inhibition to antiviral therapies. As synthetic methods continue to evolve and computational tools become more sophisticated, the future prospects for this compound are promising.